![molecular formula C21H19N3O3S B2935487 2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide CAS No. 900003-62-5](/img/structure/B2935487.png)
2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[(4-oxo-3-propyl-benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide” is a chemical compound with the molecular formula C22H21N3O3S and a molecular weight of 407.49. It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of thioxopyrimidines and their condensed analogs, which include the compound , is based on [3+3], [4+2], [5+1] cyclization processes or domino reactions . These methods are popular due to their efficiency and the diverse biological activities of the resulting compounds .Molecular Structure Analysis
The molecular structure of this compound includes a benzofuro[3,2-d]pyrimidin-2-yl group, a propyl group, and a phenylacetamide group . The presence of these groups contributes to the compound’s unique properties and potential applications.Scientific Research Applications
Dual Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase
Research has identified compounds with a similar structure to 2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making these compounds potential candidates for cancer treatment due to their ability to inhibit cell proliferation. One study highlights the synthesis and evaluation of classical and nonclassical antifolates, demonstrating significant inhibitory activity against human TS and DHFR, suggesting their potential in cancer therapy (Gangjee et al., 2008).
Antitumor Agents
The antitumor potential of these compounds has been further explored through the design and synthesis of various analogues. For instance, derivatives of 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines have been synthesized and evaluated as potential inhibitors of TS, showcasing antitumor and antibacterial activities. These studies reveal that modifications to the molecular structure can enhance potency against TS, offering a pathway for the development of new antitumor agents (Gangjee et al., 1996).
Crystal Structure Analysis
The crystal structures of related compounds provide insights into their molecular configurations and potential interactions with biological targets. Studies on the crystal structures of N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its analogues have revealed the molecular conformation and potential for hydrogen bonding, which is crucial for their biological activity and interaction with target enzymes (Subasri et al., 2017).
Antimicrobial and Antitubercular Activities
Some derivatives have demonstrated potent and selective activities against specific pathogens, including Helicobacter pylori, a major cause of gastric infections. This indicates the potential of these compounds in treating infections caused by resistant strains of bacteria, offering a new avenue for the development of antimicrobial agents (Carcanague et al., 2002).
Molecular Docking and Drug Likeness
Further studies have employed molecular docking techniques to investigate the interaction of these compounds with SARS-CoV-2 protease, highlighting their potential application in treating COVID-19. Analysis of drug likeness and pharmacokinetic properties has provided insights into their viability as therapeutic agents, suggesting a promising area for further research in antiviral drug development (Mary et al., 2020).
Properties
IUPAC Name |
2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c1-2-12-24-20(26)19-18(15-10-6-7-11-16(15)27-19)23-21(24)28-13-17(25)22-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
METOTCZDVZDXCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.